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Compound of Interest

Compound Name:
N-Nervonoyl-D-erythro-

sphingosylphosphorylcholine

Cat. No.: B571635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

N-Nervonoyl-D-erythro-sphingosylphosphorylcholine, a key sphingolipid in cellular

signaling research. Adherence to these protocols is critical for ensuring laboratory safety and

maintaining sample integrity.

I. Personal Protective Equipment (PPE)
When handling N-Nervonoyl-D-erythro-sphingosylphosphorylcholine, especially in its

powdered form, the following personal protective equipment is mandatory to prevent inhalation,

dermal, and eye contact.
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PPE Component Specification Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of the

powdered substance.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact.

Gloves must be inspected

before use and disposed of

properly after handling.[1][2]

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

II. Operational Plan: Step-by-Step Handling
Procedures
A. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a freezer at -20°C.[3] For

unsaturated lipids like N-Nervonoyl-D-erythro-sphingosylphosphorylcholine, it is

advisable to store under an inert gas like argon to minimize oxidation.[3]

Container Material: Always store lipids in glass containers with Teflon-lined caps to prevent

contamination from leached impurities.[3]

B. Preparation for Experimental Use:

Acclimatization: Before opening, allow the container to warm to room temperature to prevent

condensation, which can degrade the lipid.

Weighing: Conduct weighing in a well-ventilated area or a chemical fume hood to minimize

inhalation exposure. Avoid creating dust.
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Solubilization:

This compound is soluble in a chloroform/methanol (2:1) mixture.

When preparing solutions, use glass, stainless steel, or Teflon equipment.[3] Avoid using

plastic or polymer materials with organic solvents.[3]

C. Experimental Handling:

Work Area: Perform all manipulations in a designated, clean area, preferably within a

chemical fume hood, to control potential exposure and prevent contamination of the sample.

Spill Management: In case of a spill, sweep up the solid material carefully, avoiding dust

generation.[4] Place the waste in a sealed container for disposal. Clean the spill area with an

appropriate solvent.

III. Disposal Plan
Dispose of N-Nervonoyl-D-erythro-sphingosylphosphorylcholine and any contaminated

materials in accordance with institutional and local regulations for chemical waste.

Waste Collection: Collect waste solid and any contaminated disposables (e.g., gloves, weigh

boats) in a clearly labeled, sealed container.

Solvent Waste: Dispose of solutions containing the compound as chemical waste, following

your institution's guidelines for organic solvent disposal.

Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the

rinsate collected as chemical waste before the container is discarded.
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Figure 1: Handling Workflow for N-Nervonoyl-D-erythro-sphingosylphosphorylcholine
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Caption: Handling Workflow for N-Nervonoyl-D-erythro-sphingosylphosphorylcholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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